Cas no 1590-34-7 (Dextrofemine)

• Product Name: Dextrofemine
• CAS No: 1590-34-7
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 6178192
• PubChem ID: 71879
• Update Time: 2025-06-20

Dextrofemine Chemical and Physical Properties

Names and Identifiers

• CB-3697
• (1-PHENOXYPROPAN-2-YL)(1-PHENYLPROPAN-2-YL)AMINE
• 15687-08-8
• DTXSID40864623
• 1-phenoxy-N-(1-phenylpropan-2-yl)propan-2-amine
• SCHEMBL26845
• N-(1-phenoxypropan-2-yl)-1-phenylpropan-2-amine
• EN300-7426534
• CHEBI:135109
• Dextrofemine
• 1590-34-7
• Racefemine
• 22232-57-1
• CHEMBL2106250

• Inchi： 1S/C18H23NO/c1-15(13-17-9-5-3-6-10-17)19-16(2)14-20-18-11-7-4-8-12-18/h3-12,15-16,19H,13-14H2,1-2H3
• InChI Key： URCIJDUOBBSMII-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C)NC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.177964357g/mol
• Monoisotopic Mass: 269.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 21.3Ų

Additional information on Dextrofemine

Professional Introduction to Compound with CAS No. 1590-34-7 and Product Name: Dextrofemine

The compound with the CAS number 1590-34-7 and the product name Dextrofemine represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and recent advancements in research that highlight its potential in modern medicine.

Dextrofemine, chemically identified by the CAS number 1590-34-7, is a synthetic compound that has garnered attention due to its unique pharmacological profile. The molecule belongs to a class of compounds that exhibit both stimulant and anabolic properties, making it a subject of extensive research in the development of novel therapeutic agents. The stereochemistry of Dextrofemine plays a crucial role in determining its biological activity, with the dextrorotatory isomer being particularly studied for its potential applications.

In recent years, there has been a growing interest in understanding the mechanisms of action of compounds like Dextrofemine. Studies have shown that it interacts with multiple neurotransmitter systems, including dopamine and norepinephrine, which are involved in regulating mood, energy levels, and cognitive function. The compound's ability to modulate these systems has led to investigations into its potential use in treating conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.

One of the most compelling aspects of Dextrofemine is its anabolic effects. Research indicates that it can promote muscle growth and enhance metabolic processes, making it a promising candidate for therapeutic applications in sports medicine and anti-aging treatments. The compound's ability to stimulate protein synthesis while reducing fat accumulation has been particularly noted in preclinical studies.

The synthesis of Dextrofemine (CAS No. 1590-34-7) involves complex organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These methodologies often incorporate techniques such as asymmetric synthesis and chiral resolution, which are critical for producing enantiomerically pure forms of the compound.

Recent advancements in computational chemistry have also contributed to our understanding of Dextrofemine's properties. Molecular modeling studies have revealed insights into how the compound interacts with biological targets at the atomic level. These insights are invaluable for designing new derivatives with enhanced efficacy and reduced side effects.

In clinical settings, Dextrofemine is being evaluated for its potential therapeutic benefits in various medical conditions. Preliminary trials have shown promising results in improving cognitive function and reducing fatigue in patients with chronic fatigue syndrome. Additionally, its anabolic properties are being explored for treating muscle-wasting conditions such as sarcopenia.

The safety profile of Dextrofemine (CAS No. 1590-34-7) is another area of active research. While early studies suggest that it is well-tolerated at recommended doses, further investigation is needed to fully understand its long-term effects. Researchers are focusing on identifying potential adverse reactions and developing strategies to mitigate them.

The regulatory landscape for Dextrofemine is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring ongoing clinical trials and will likely provide guidelines on its use once sufficient evidence is gathered. This regulatory process ensures that patients receive access to safe and effective treatments while protecting public health.

The future of Dextrofemine research looks promising, with several ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for advancing this field further. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of compounds like Dextrofemine (CAS No. 1590-34-7) in improving human health.